molecular formula C23H16O5 B8409789 (4-methoxyphenyl methylene]-6-benzoyloxy-3(2H)-benzofuranone

(4-methoxyphenyl methylene]-6-benzoyloxy-3(2H)-benzofuranone

Cat. No. B8409789
M. Wt: 372.4 g/mol
InChI Key: AKFZGEHERXZDNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-methoxyphenyl methylene]-6-benzoyloxy-3(2H)-benzofuranone is a useful research compound. Its molecular formula is C23H16O5 and its molecular weight is 372.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C23H16O5

Molecular Weight

372.4 g/mol

IUPAC Name

[2-[(4-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] benzoate

InChI

InChI=1S/C23H16O5/c1-26-17-9-7-15(8-10-17)13-21-22(24)19-12-11-18(14-20(19)28-21)27-23(25)16-5-3-2-4-6-16/h2-14H,1H3

InChI Key

AKFZGEHERXZDNY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

After 2-[(4-methoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone 0.5 g was dissolved in pyridine 5 ml, benzoyl chloride 0.282 ml was added, and the mixture was refluxed for 1.5 hours. The reaction mixture was cooled to room temperature, ethyl acetate 50 ml was added, and the mixture was washed with 2N-hydrochloric acid 50 ml and with saturated sodium bicarbonate solution 50 ml. The ethyl acetate solution was dehydrated with anhydrous magnesium sulfate and concentrated under reduced pressure. The resulting crystals were dried over phosphorous pentoxide at a temperature of 60° C. for four hours under reduced pressure to obtain the desired compound 200.5 mg.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.282 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three

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